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Get Quote

Known Information on Ortetamine

Ortetamine (also known as 2-methylamphetamine) is a stimulant drug of the amphetamine class [1]. Its

known chemical and legal statuses are summarized below.

Property Description

IUPAC Name (±)-1-(2-methylphenyl)propan-2-amine [1]

Molecular Formula C₁₀H₁₅N [1]

Molar Mass 149.237 g·mol⁻¹ [1]

Legal Status (US) Schedule II (as an isomer of Methamphetamine) [1]

Framework for Stability Testing of Drug Substances

While specific data for Ortetamine is unavailable, standard stability testing protocols for drug substances

are well-established. You would need to conduct studies to determine the conditions under which

Ortetamine remains chemically stable [2] [3].
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The table below outlines the standard types of stability studies required for a new drug substance, which you

can use as a guide for Ortetamine [3].

Study Type Purpose
Standard Storage
Conditions

Long-Term/Real-
Time

To establish the shelf life under recommended
storage conditions.

e.g., 25°C ± 2°C / 60%
RH ± 5% RH [3]

Accelerated To assess the rate of degradation under exaggerated
conditions and support initial shelf life.

e.g., 40°C ± 2°C / 75%
RH ± 5% RH [3]

Intermediate To bridge long-term and accelerated data if
accelerated results show significant change.

e.g., 30°C ± 2°C / 65%
RH ± 5% RH [3]

Photostability To evaluate the drug's sensitivity to light. As per ICH Guideline
Q1B [3]

These studies must be conducted according to FDA/ICH guidelines and cGMP requirements, using

validated, stability-indicating assay methods [3]. The drug substance should be stored in its intended market

container-closure system during testing [3].

Proposed Stability Workflow

The following diagram outlines a high-level workflow for conducting and evaluating stability studies for a

drug substance like Ortetamine. This process ensures that shelf life and storage recommendations are data-

driven and compliant with regulations.
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stability-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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